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Compound of Interest

Compound Name: Fendona

Cat. No.: B1208722

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

This document provides detailed standard operating procedures (SOPs) for the indoor residual
spraying (IRS) of Fendona®, a high-performance insecticide containing the active ingredient
alpha-cypermethrin. Fendona® is recognized for its rapid knockdown and long-lasting residual
control of a broad spectrum of public health pests, including mosquitoes that vector malaria.[1]
[2] These protocols are intended for use in research, scientific, and drug development settings
to ensure safe and effective application for vector control studies.

1.0 Objective

To define the standardized procedures for the preparation and application of Fendona® for
indoor residual spraying to achieve consistent and effective vector control, while ensuring the
safety of operators, residents, and the environment.

2.0 Scope

This SOP applies to all personnel involved in the planning, execution, and evaluation of indoor
residual spraying activities using Fendona® products (e.g., Fendona® 6 SC, Fendona® 60
SC).

3.0 Responsibilities
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» Project Lead/Principal Investigator: Responsible for ensuring that all personnel are trained
on this SOP, have access to the necessary personal protective equipment (PPE), and that
the spraying is conducted in compliance with all relevant safety and environmental
regulations.

e Spray Technicians/Operators: Responsible for the correct preparation and application of the
insecticide according to this SOP and for adhering to all safety guidelines.

4.0 Materials and Equipment
» Fendona® insecticide (specific formulation to be recorded)
e Clean water

» Personal Protective Equipment (PPE):

[¢]

Coveralls or long-sleeved shirt and long pants[3]

[¢]

Chemical-resistant gloves|[3][4]

o

Facemask or respirator[5]

o

Protective eyewear (goggles or face shield)
o Closed-toe shoes or boots[4]

o Manual or power sprayer (e.g., compression sprayer) equipped to produce a coarse, low-
pressure spray|[6][7]

e Measuring cylinders or calibrated dosing equipment[7]
e Mixing bucket or container

e Stirring rod

e Soap and water for decontamination

« Spill kit
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5.0 Experimental Protocols

5.1 Pre-Spraying Procedures

o Site Assessment and Preparation:

[¢]

Obtain informed consent from the head of the household or facility manager before
entering the premises.

o Advise residents to remove or cover all food, water, cooking utensils, and personal
belongings.[3][8] Mattresses and bedding should be removed or completely covered.[7]

o Cover or remove any fish tanks or bird cages.[3]

o Move furniture to the center of the room to allow access to walls and other sprayable
surfaces.

o Ensure adequate ventilation in the area to be sprayed.
e Equipment Calibration:

o Calibrate the sprayer to ensure a consistent and accurate application rate. The target is a
coarse spray, not a mist, applied at a low pressure (not exceeding 2 Bar).[6]

5.2 Insecticide Preparation and Mixing
o Calculation of Required Insecticide:
o Determine the total surface area to be sprayed (in square meters).

o Calculate the total volume of spray suspension required based on the application rate
(e.g., 1 liter of diluted product per 20 m?2).[6]

o Use the recommended dosage of Fendona® concentrate for the target pest and surface
type (refer to Table 1).

e Mixing Procedure:
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o Fill the spray tank halfway with clean water.[9]
o Shake the Fendona® container well before use.[3]

o Measure the required amount of Fendona® concentrate using a calibrated measuring
device.[9]

o Pre-mix the measured concentrate with a small amount of water in a separate container to
create a slurry.[9]

o Add the slurry to the spray tank.[9]
o Fill the spray tank with the remaining water to the final required volume.[9]

o Agitate the mixture thoroughly to ensure it is well-mixed. If there is a delay in application,
re-agitate the suspension before use.[6]

5.3 Application Procedure
o Apply the insecticide suspension as a coarse, low-pressure spray to the target surfaces.[5][6]

o Spray surfaces where insects are known to rest or crawl, paying special attention to cracks,
crevices, and potential hiding places.[6][7]

o For walls, spray from the top down to the point of run-off.

e Maintain a consistent spraying distance and speed to ensure uniform coverage.
e The application should be made to just before the point of run-off.[6][9]

5.4 Post-Spraying Procedures

e Re-entry Interval:

o Do not allow humans or animals to enter the treated area until the spray has completely
dried.[6][7] A minimum re-entry period of 2 hours is recommended.[6]

o Decontamination and Storage:
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o Thoroughly clean all spraying equipment with water and detergent.
o Triple rinse the empty Fendona® container, adding the rinsate to the spray tank.[9]

o Dispose of empty containers and any unused insecticide in accordance with local
regulations.[4]

o Store unused Fendona® in its original, closed container in a cool, well-ventilated area,
away from direct sunlight, food, and animal feed.[3][4]

o Wash all PPE thoroughly with soap and water after each use.[3] Store work clothing
separately.[4]

6.0 Data Presentation

Table 1: Fendona® 60 SC Application Rates and Mixing Guide

Fendona® 60 Application Expected
Target Pest(s) SC per 5L Rate of Diluted Surface Type Residual
Water Spray Control
Mosquitoes Coarse surfaces
, 80 ml 50 ml/ m?2 , Several months
(Malaria Vectors) (e.g., clay, brick)
_ Smooth surfaces
Mosquitoes
) 80 ml 25 ml/ m2 (e.g., glass, Several months
(Malaria Vectors)
wood)
4-6 weeks at
Cockroaches, lower dose;
) 25-50 ml 1L/20 m2 General surfaces ]
Houseflies longer at higher
dose[6]

Note: The higher dosage rate is recommended for severe infestations or for longer-lasting
control.[6][9]

Table 2: Fendona® 6 SC Application Rates for Cockroaches
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Infestation Level /| Hygiene  Active Ingredient (a.i.) per L
Application Frequency

Condition m?

Low infestation / High hygiene 15 mg a.i./m? Up to 4 applications per year

High infestation / Low hygiene 30 mg a.i./m2 Up to 4 applications per year
Source:[7]

7.0 Visualization of Experimental Workflow and Signaling Pathways

Below are diagrams illustrating the key workflows and logical relationships in the standard
operating procedure for indoor residual spraying with Fendona®.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.1env.com/media/bss/productattachment/Fendona--6-Sc-Label-0-5L_2_.pdf
https://www.benchchem.com/product/b1208722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Pre-Spraying

Site Assessment &
Consent

Advise Residents &

Prepare Room

Calibrate Sprayer

Preparation

Calculate Required
Insecticide & Water

Mix Fendona®
Suspension

Appligation
y

Wear Full PPE

l

Apply to Target
Surfaces

Post-Spraying

Observe Re-entry
Interval

Decontaminate
Equipment & PPE

Dispose of Waste &
Store Insecticide

Click to download full resolution via product page

Caption: Workflow for Indoor Residual Spraying (IRS) with Fendona®.
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Caption: Safety Decision Tree for Pre-Application Checks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Procedures for Indoor Residual
Spraying with Fendona®]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208722#standard-operating-procedures-for-indoor-
residual-spraying-with-fendona]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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